1-methyl-N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)-1H-pyrazole-4-sulfonamide

• IUPAC Name: 1-methyl-N-[[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl]pyrazole-4-sulfonamide
• InChI: InChI=1S/C14H17N5O3S/c1-18-10-12(9-16-18)23(21,22)17-8-11-4-5-15-13(7-11)19-6-2-3-14(19)20/h4-5,7,9-10,17H,2-3,6,8H2,1H3
• InChI Key: RRXCTLIARMIPKY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)S(=O)(=O)NCC2=CC(=NC=C2)N3CCCC3=O
• Molecular Formula: C14H17N5O3S
• Molecular Weight: 335.38 g/mol

Description

1-methyl-N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)-1H-pyrazole-4-sulfonamide is a useful research compound. Its molecular formula is C14H17N5O3S and its molecular weight is 335.38. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Applications

Novel heterocyclic compounds containing a sulfonamido moiety have been synthesized with the aim of discovering new antibacterial agents. Such compounds, which may include derivatives of 1-methyl-N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)-1H-pyrazole-4-sulfonamide, have shown promise in preliminary antibacterial activity tests, indicating their potential for development into therapeutic agents against bacterial infections (Azab, Youssef, & El-Bordany, 2013).

Heterocyclic Sulfonamides in Medicinal Chemistry

The efficient and selective synthesis of heterocyclic sulfonamides, such as those derived from this compound, highlights their utility in medicinal chemistry. These compounds serve as key intermediates in the development of drugs with varied biological activities, demonstrating the versatility of sulfonamide-based heterocycles in drug design (Tucker, Chenard, & Young, 2015).

Sulfonamide Hybrids as Pharmacological Agents

Sulfonamide hybrids, incorporating various organic compounds and heterocycles, have been recognized for their broad pharmacological activities, including antibacterial, anti-inflammatory, and antitumor effects. The structural diversity and biological activity of these hybrids underscore the potential of sulfonamide derivatives in the development of new therapeutic agents (Ghomashi et al., 2022).

COX-2 Inhibitors

Sulfonamide-containing 1,5-diarylpyrazole derivatives, akin to the core structure of this compound, have been identified as potent and selective inhibitors of cyclooxygenase-2 (COX-2). This research highlights the potential of sulfonamide derivatives in the treatment of inflammation and pain, further illustrating the compound's relevance in drug development (Penning et al., 1997).

Mechanism of Action

Target of Action

Similar compounds have been evaluated against immortalized rat hepatic stellate cells (hsc-t6) for their anti-fibrotic activities .

Mode of Action

It’s known that anti-fibrotic compounds often work by inhibiting the proliferation of fibroblasts and the deposition of extracellular matrix proteins .

Result of Action

Similar compounds have shown to effectively inhibit the expression of collagen, and the content of hydroxyproline in cell culture medium in vitro . This suggests that these compounds might have potential as novel anti-fibrotic drugs .